Cas no 1354000-63-7 ([(R)-1-(2-Chloro-acetyl)-piperidin-3-yl]-isopropyl-carbamic acid benzyl ester)

• Product Name: [(R)-1-(2-Chloro-acetyl)-piperidin-3-yl]-isopropyl-carbamic acid benzyl ester
• CAS No: 1354000-63-7
• MF: C₁₈H₂₅ClN₂O₃
• MW: 352.855704069138
• CID: 2159660
• Update Time: 2025-10-17

[(R)-1-(2-Chloro-acetyl)-piperidin-3-yl]-isopropyl-carbamic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• [(R)-1-(2-chloro-acetyl)-piperidin-3-yl]-isopropyl-carbamic acid benzyl ester
• (R)-Benzyl (1-(2-chloroacetyl)piperidin-3-yl)(isopropyl)carbamate
• AM95635
• [(R)-1-(2-Chloroacetyl)piperidin-3-yl]isopropylcarbamic acid benzyl ester
• [(R)-1-(2-Chloro-acetyl)-piperidin-3-yl]-isopropyl-carbamic acid benzyl ester

• Inchi： 1S/C18H25ClN2O3/c1-14(2)21(16-9-6-10-20(12-16)17(22)11-19)18(23)24-13-15-7-4-3-5-8-15/h3-5,7-8,14,16H,6,9-13H2,1-2H3/t16-/m1/s1
• InChI Key： LMTOKVYGVYLJAT-MRXNPFEDSA-N
• SMILES： ClCC(N1CCC[C@H](C1)N(C(=O)OCC1C=CC=CC=1)C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 425
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on [(R)-1-(2-Chloro-acetyl)-piperidin-3-yl]-isopropyl-carbamic acid benzyl ester

Chemical Profile of [(R)-1-(2-Chloro-acetyl)-piperidin-3-yl]-isopropyl-carbamic acid benzyl ester (CAS No. 1354000-63-7)

The compound identified by the chemical name [(R)-1-(2-Chloro-acetyl)-piperidin-3-yl]-isopropyl-carbamic acid benzyl ester and the CAS number 1354000-63-7 represents a significant molecule in the realm of pharmaceutical chemistry. This compound, characterized by its complex structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug development. The detailed exploration of its chemical properties, synthesis pathways, and emerging research applications provides a comprehensive understanding of its significance in contemporary chemical biology.

In the context of pharmaceutical research, the structural motif of [(R)-1-(2-Chloro-acetyl)-piperidin-3-yl]-isopropyl-carbamic acid benzyl ester is particularly noteworthy. The presence of a piperidine ring, functionalized with a chloro-acetyl group and an isopropyl carbamate moiety, contributes to its unique physicochemical properties. These features make it a versatile scaffold for designing molecules with specific biological activities. The benzyl ester functionality not only enhances solubility but also serves as a protective group during synthetic manipulations, allowing for selective deprotection when required.

The stereochemical configuration at the piperidine ring, specifically the (R) configuration, is a critical aspect that influences its pharmacological profile. Chiral centers are often pivotal in determining the efficacy and selectivity of pharmaceutical agents. The (R)-configuration of this compound suggests that it may exhibit distinct interactions with biological targets compared to its enantiomer, underscoring the importance of stereochemical purity in drug development.

Recent advancements in computational chemistry have facilitated the virtual screening and design of novel drug candidates. The molecular modeling studies on [(R)-1-(2-Chloro-acetyl)-piperidin-3-yl]-isopropyl-carbamic acid benzyl ester have revealed potential binding interactions with various biological targets. These studies indicate that the compound may interact with enzymes and receptors involved in critical metabolic pathways, making it a promising candidate for further investigation.

The synthesis of this compound involves multi-step organic reactions, showcasing the expertise required in medicinal chemistry. Key synthetic steps include the formation of the piperidine core, introduction of the chloro-acetyl group, and subsequent carbamate formation. Each step must be meticulously controlled to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to achieve optimal results.

In terms of biological activity, preliminary studies on [(R)-1-(2-Chloro-acetyl)-piperidin-3-yl]-isopropyl-carbamic acid benzyl ester have shown promising results in vitro. The compound has demonstrated inhibitory effects on certain enzymes associated with inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its interaction with specific receptors has been explored, indicating possible applications in neurological disorders.

The role of this compound in drug development extends beyond mere biochemical interactions. Its structural features make it an excellent candidate for structure-based drug design (SBDD). By understanding how this molecule interacts with biological targets at the atomic level, researchers can design analogs with enhanced potency and reduced side effects. This approach leverages cutting-edge technologies such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate binding mechanisms.

The impact of this compound on therapeutic intervention is further highlighted by its potential to modulate key signaling pathways. For instance, its ability to inhibit enzymes like cyclooxygenases (COX) or lipoxygenases could lead to novel treatments for conditions such as arthritis or asthma. Moreover, its interaction with receptors involved in pain perception may open avenues for developing new analgesics.

The development of novel pharmaceutical agents is a meticulous process that involves rigorous testing for efficacy and safety. Preclinical studies are essential to evaluate the pharmacokinetic properties of [(R)-1-(2-Chloro-acetyl)-piperidin-3-yl]-isopropyl-carbamic acid benzyl ester, including its absorption, distribution, metabolism, excretion (ADME), and toxicity profiles. These studies provide critical insights into how the compound behaves within living systems before it can be tested in human trials.

The integration of artificial intelligence (AI) and machine learning (ML) into drug discovery has revolutionized the field by accelerating the identification of promising candidates like [(R)-1-(2-Chloro-acetyl)-piperidin-3-yl]-isopropyl-carbamic acid benzyl ester. AI-driven platforms can predict molecular properties and optimize synthetic routes with unprecedented efficiency. This synergy between computational methods and experimental chemistry has significantly shortened the timeline from discovery to clinical development.

The future prospects of this compound are promising, with ongoing research aimed at expanding its therapeutic applications. Investigating its potential role in diseases such as cancer or neurodegenerative disorders could unlock new treatment strategies. Additionally, exploring combination therapies involving this compound with other drugs may enhance therapeutic outcomes by targeting multiple disease mechanisms simultaneously.

In conclusion, [(R)-1-(2-Chloro-acetyl)-piperidin-3-yl]-isopropyl-carbamic acid benzyl ester (CAS No. 1354000-63-7) stands as a testament to the ingenuity and precision inherent in modern pharmaceutical chemistry. Its complex structure, coupled with its demonstrated biological activity, positions it as a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications and refine synthetic methodologies, this compound promises to contribute significantly to advancements in medicine.